Cas no 2460751-16-8 (2-Chloro-3-(chloromethyl)-6-methylpyridine;hydrochloride)

• Product Name: 2-Chloro-3-(chloromethyl)-6-methylpyridine;hydrochloride
• CAS No: 2460751-16-8
• MF: C₇H₈Cl₃N
• MW: 212.504118919373
• CID: 6483105
• PubChem ID: 155820816
• Update Time: 2025-06-08

2-Chloro-3-(chloromethyl)-6-methylpyridine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2460751-16-8
• 2-Chloro-3-(chloromethyl)-6-methylpyridine;hydrochloride
• 2-chloro-3-(chloromethyl)-6-methylpyridine hydrochloride
• EN300-26990233

• Inchi： 1S/C7H7Cl2N.ClH/c1-5-2-3-6(4-8)7(9)10-5;/h2-3H,4H2,1H3;1H
• InChI Key： AHFDLQIZDQPXOV-UHFFFAOYSA-N
• SMILES： ClC1=C(CCl)C=CC(C)=N1.Cl

Computed Properties

• Exact Mass: 210.972232g/mol
• Monoisotopic Mass: 210.972232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9Ų

Additional information on 2-Chloro-3-(chloromethyl)-6-methylpyridine;hydrochloride

Introduction to 2-Chloro-3-(chloromethyl)-6-methylpyridine;hydrochloride (CAS No. 2460751-16-8)

2-Chloro-3-(chloromethyl)-6-methylpyridine;hydrochloride, identified by its CAS number 2460751-16-8, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a pyridine core with chloro and chloromethyl substituents, has garnered attention due to its versatile applications in the development of novel therapeutic agents. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry.

The structural attributes of 2-Chloro-3-(chloromethyl)-6-methylpyridine;hydrochloride contribute to its reactivity and utility in various chemical transformations. The presence of both chloro and chloromethyl groups allows for diverse functionalization pathways, enabling the synthesis of complex molecules with potential biological activity. This compound has been explored in the design of inhibitors targeting specific enzymatic pathways, which are crucial in addressing a range of medical conditions.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds like pyridines in drug discovery. Pyridine derivatives are known for their ability to interact with biological targets, making them indispensable in the development of small-molecule drugs. The specific substitution pattern in 2-Chloro-3-(chloromethyl)-6-methylpyridine;hydrochloride positions it as a key building block for constructing pharmacophores that exhibit desirable pharmacological properties.

In the context of contemporary research, this compound has been investigated for its potential role in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that can modulate these pathways effectively. The chloromethyl group in 2-Chloro-3-(chloromethyl)-6-methylpyridine;hydrochloride provides a reactive site for further derivatization, allowing chemists to tailor the compound's properties to meet specific therapeutic requirements.

The hydrochloride form of this compound enhances its compatibility with various solvents and reaction conditions, facilitating its use in both laboratory-scale synthesis and industrial processes. This solubility advantage is particularly important when formulating drug candidates for clinical trials, as it ensures consistent drug delivery and bioavailability.

The synthesis of 2-Chloro-3-(chloromethyl)-6-methylpyridine;hydrochloride involves multi-step organic reactions that showcase the ingenuity of modern synthetic methodologies. Techniques such as nucleophilic substitution, condensation reactions, and purification methods are employed to achieve high yields and purity. These synthetic strategies not only highlight the compound's synthetic utility but also demonstrate the advancements in chemical manufacturing processes that enable the production of complex molecules on an industrial scale.

The biological activity of derivatives derived from 2-Chloro-3-(chloromethyl)-6-methylpyridine;hydrochloride has been explored through various in vitro and in vivo studies. These investigations have revealed promising results regarding their potential as therapeutic agents. For instance, certain derivatives have shown inhibitory effects on enzymes involved in inflammatory responses, suggesting their utility in developing anti-inflammatory drugs.

The development of novel pharmaceuticals relies heavily on the availability of high-quality intermediates like 2-Chloro-3-(chloromethyl)-6-methylpyridine;hydrochloride. Its role as a precursor in synthesizing more complex molecules underscores its importance in drug discovery pipelines. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will remain integral to the quest for innovative treatments.

The future prospects for 2-Chloro-3-(chloromethyl)-6-methylpyridine;hydrochloride are bright, given its structural versatility and potential applications across multiple therapeutic areas. Ongoing research aims to expand its utility by exploring new synthetic routes and evaluating its efficacy in preclinical models. Such efforts are expected to yield valuable insights into its pharmacological profile and pave the way for its translation into clinical use.